2-methoxy-3-methylpyridin-4-amine

• IUPAC Name: 2-methoxy-3-methylpyridin-4-amine
• InChI: InChI=1S/C7H10N2O/c1-5-6(8)3-4-9-7(5)10-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key: RLHJQLRYCNBQLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1OC)N
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol

Description

2-Methoxy-3-methylpyridin-4-amine, also known as 2-MMP, is an organic compound derived from the pyridine family. It is a colorless, odorless, and crystalline solid with a molecular weight of 121.14 g/mol. 2-MMP is a versatile compound that has a wide range of applications in scientific research and laboratory experiments. Its unique properties make it a valuable tool for researchers in various fields.

Scientific Research Applications

2-methoxy-3-methylpyridin-4-amine has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 2-methoxy-3-methylpyridin-4-amine is used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins.

Mechanism of Action

2-methoxy-3-methylpyridin-4-amine is an organic compound that acts as a catalyst in chemical reactions. It is capable of activating nucleophilic compounds, such as alcohols and amines, and can also act as a Lewis acid. In addition, 2-methoxy-3-methylpyridin-4-amine can be used as a nucleophile in nucleophilic substitution reactions, and can also be used to catalyze the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
2-methoxy-3-methylpyridin-4-amine is not known to have any significant biochemical or physiological effects on humans or other organisms. It is not toxic or carcinogenic, and is not known to cause any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

2-methoxy-3-methylpyridin-4-amine has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of applications, and is relatively easy to synthesize. Additionally, it is non-toxic and non-carcinogenic, making it safe to use in laboratory experiments. However, 2-methoxy-3-methylpyridin-4-amine may not be suitable for some applications due to its low solubility in water.

Future Directions

In the future, 2-methoxy-3-methylpyridin-4-amine could be used in the synthesis of new pharmaceuticals and agrochemicals. Additionally, it could be used to study the structure and function of proteins and enzymes, as well as to catalyze the formation of carbon-carbon bonds. Furthermore, it could be used to study the effects of environmental pollutants on human health. Finally, 2-methoxy-3-methylpyridin-4-amine could be used to develop new methods for synthesizing organic compounds.

Synthesis Methods

2-methoxy-3-methylpyridin-4-amine can be synthesized from a variety of starting materials, including pyridine, methyl pyridine, and formaldehyde. The most common method for synthesizing 2-methoxy-3-methylpyridin-4-amine involves the reaction of pyridine with formaldehyde in the presence of an acid catalyst. This reaction produces 2-methoxy-3-methylpyridin-4-amine as well as other byproducts, such as formic acid and dimethylpyridine.